Cas no 895805-96-6 (N-3-(6-ethoxypyridazin-3-yl)phenyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-3-(6-ethoxypyridazin-3-yl)phenyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 895805-96-6
• MF: C₁₇H₁₈N₄O₄S
• MW: 374.414222240448
• CID: 5932363
• PubChem ID: 7553675
• Update Time: 2025-07-03

N-3-(6-ethoxypyridazin-3-yl)phenyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(6-ethoxypyridazin-3-yl)phenyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• 4-Isoxazolesulfonamide, N-[3-(6-ethoxy-3-pyridazinyl)phenyl]-3,5-dimethyl-
• AKOS002068741
• N-(3-(6-ethoxypyridazin-3-yl)phenyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• 895805-96-6
• CCG-190499
• F2629-0144

• Inchi： 1S/C17H18N4O4S/c1-4-24-16-9-8-15(18-19-16)13-6-5-7-14(10-13)21-26(22,23)17-11(2)20-25-12(17)3/h5-10,21H,4H2,1-3H3
• InChI Key： WXLLZJXLHBZDEB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NC2=CC=CC(C3=NN=C(OCC)C=C3)=C2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 374.10487624g/mol
• Monoisotopic Mass: 374.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 636.1±65.0 °C(Predicted)
• pka: 6.28±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-3-(6-ethoxypyridazin-3-yl)phenyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-3-(6-Ethoxypyridazin-3-yl)phenyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide: A Comprehensive Overview

The compound with CAS No 895805-96-6, known as N-3-(6-Ethoxypyridazin-3-yl)phenyl-3,5-dimethyl-1,2-oxazole-4-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridazine ring substituted with an ethoxy group and a sulfonamide moiety attached to a dimethyl oxazole group. These structural elements contribute to its potential applications in drug development and advanced materials.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways involved in inflammatory responses and oxidative stress. Researchers have demonstrated that the sulfonamide group plays a critical role in enhancing the molecule's bioavailability and stability, making it a promising candidate for therapeutic interventions. Moreover, the pyridazine ring is known to exhibit strong electron-withdrawing properties, which can enhance the molecule's reactivity and selectivity in biological systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent purity levels. Notably, the dimethyl oxazole group is introduced via a palladium-catalyzed cross-coupling reaction, which ensures precise control over the molecule's stereochemistry and functional group placement.

From a pharmacological perspective, this compound has shown remarkable potential in treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. Preclinical studies have revealed that it exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to scavenge reactive oxygen species (ROS) makes it a valuable tool in combating oxidative stress-associated pathologies.

In addition to its therapeutic applications, this compound has also found utility in the development of advanced materials. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics. Researchers have demonstrated that incorporating this compound into polymer matrices significantly enhances their electrical conductivity and thermal stability.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles in aquatic organisms, making it suitable for use in eco-friendly applications. However, further studies are required to fully understand its long-term environmental impact and degradation pathways.